Cas no 57521-85-4 ((R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid)

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid is a chiral N-Boc-protected amino acid derivative, commonly used in peptide synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amine functionality, ensuring selective reactivity during coupling reactions. Its (R)-configuration makes it valuable for enantioselective synthesis, particularly in the preparation of non-natural amino acids and bioactive compounds. The compound’s high purity and stability under standard conditions facilitate its use in solid-phase peptide synthesis (SPPS) and other organic transformations. Its structural features also make it a useful intermediate in the development of peptidomimetics and small-molecule therapeutics.
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid structure
57521-85-4 structure
Product Name:(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
CAS No:57521-85-4
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD00155638
CID:375579
PubChem ID:57647021
Update Time:2025-06-08

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Boc-D-Norvaline
    • Boc-D-Nva-OH
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • Boc-D-norvaline (syrup)
    • D-Norvaline,N-[(1,1-dimethylethoxy)carbonyl]-
    • (R)-2-(((tert-Butoxy)carbonyl)amino)-pentanoic acid
    • NSC 343953
    • (R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
    • Boc-D-2-aminovaleric acid
    • D-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-
    • INWOAUUPYIXDHN-SSDOTTSWSA-N
    • N-(t-butoxycarbonyl)-D-norvaline
    • FD3024
    • KM0116
    • AM82595
    • N-TERT-BUTOXYCARBONYL-D-NORVALINE
    • (R)-2-tert-butoxycarbonylamino-pentanoi
    • HY-W014100
    • DTXSID20426405
    • DS-15175
    • AKOS015836452
    • EN300-43850
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
    • (R)-2-tert-butoxycarbonylamino-pentanoic acid
    • SCHEMBL3450517
    • (R)-2-(tert-butoxycarbonylamino)pentanoic acid
    • Q-101722
    • CS-W014816
    • 57521-85-4
    • MFCD00155638
    • (R)-2-((tert-Butoxycarbonyl)amino)pentanoicacid
    • A847913
    • AKOS015893978
    • Boc-D-Nva-OH, >=98.0% (TLC)
    • (2R)-2-[(tert-butoxycarbonyl)amino]pentanoic acid
    • MDL: MFCD00155638
    • Inchi: 1S/C10H19NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
    • InChI Key: INWOAUUPYIXDHN-SSDOTTSWSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 217.13100
  • Monoisotopic Mass: 217.131408
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 348.3 °C at 760 mmHg
  • Flash Point: 164.4 °C
  • Solubility: Slightly soluble (3.3 g/l) (25 º C),
  • PSA: 75.63000
  • LogP: 2.15530

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Security Information

  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Safety Instruction: S26; S36/37/39; S45
  • Hazardous Material Identification: C
  • Packing Group:III
  • Hazard Level:8
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R14; R35
  • HazardClass:IRRITANT
  • Storage Condition:2-8°C

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Customs Data

  • HS CODE:29041000
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-EI808-1g
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
57521-85-4 97%
1g
89.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-EI808-25g
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
57521-85-4 97%
25g
1121.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-EI808-5g
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
57521-85-4 97%
5g
247.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-EI808-200mg
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
57521-85-4 97%
200mg
50.0CNY 2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B863975-5g
Boc-D-Nva-OH
57521-85-4 ≥98.0%
5g
¥168.30 2022-09-29
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031038-25g
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
57521-85-4 98%
25g
¥441 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031038-5g
(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
57521-85-4 98%
5g
¥113 2024-05-22
TRC
B657025-1g
BOC-D-NVA-OH
57521-85-4
1g
$ 65.00 2022-06-07
TRC
B657025-5g
BOC-D-NVA-OH
57521-85-4
5g
$ 125.00 2022-06-07
TRC
B657025-25g
BOC-D-NVA-OH
57521-85-4
25g
$ 260.00 2022-06-07

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Production Method

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57521-85-4)(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
Order Number:A847913
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:17
Price ($):331.0/1159.0
Email:sales@amadischem.com

Related Categories

Recommended suppliers
Amadis Chemical Company Limited
(CAS:57521-85-4)(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
A847913
Purity:99%/99%
Quantity:100g/500g
Price ($):331.0/1159.0
Email